5-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H11N5O4/c1-6-3-8(15-19-6)11-14-10(21-17-11)5-13-12(18)9-4-7(2)20-16-9/h3-4H,5H2,1-2H3,(H,13,18)
• InChI Key: GRKYLPADUXJNGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=NOC(=C3)C
• Molecular Formula: C12H11N5O4
• Molecular Weight: 289.25 g/mol

Description

5-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C12H11N5O4 and its molecular weight is 289.251. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modification

5-methylisoxazole-3-carboxamide (MICA), a component of the compound , has been utilized in chemical synthesis, particularly in auxiliary-directed Pd-catalyzed C(sp(3))-H bond activation. This process involves the selective and efficient arylation and alkylation of α-aminobutanoic acid derivatives, leading to the formation of various γ-substituted non-natural amino acids. MICA's role in directing the activation of inert γ-C(sp(3))-H bonds for C-C bond formation highlights its importance in the synthesis of complex molecules (Pasunooti et al., 2015).

Antibacterial Activities

Compounds containing the 5-methylisoxazole moiety, similar to the one in the requested compound, have been synthesized and evaluated for their antibacterial activities. For instance, 5-(5-Methylisoxazol-3-yl)-4-substituted aminomethyl-2-thin-1,3,4-oxadiazoles and related compounds demonstrated potential antibacterial properties, indicating the relevance of this moiety in developing new antibacterial agents (Hui et al., 2002).

Molecular Structure Analysis

The molecular structure of compounds containing 5-methylisoxazole has been studied to understand their chemical properties better. For example, the structure of isoxazole amino esters, which may share structural similarities with the requested compound, has been analyzed to determine the planarity and steric interactions of the isoxazole ring. These studies provide insights into the physical and chemical characteristics of such compounds, which are essential for their application in various scientific fields (Smith et al., 1991).

Heteroaromatic Compound Synthesis

The synthesis of heteroaromatic compounds, including those with isoxazole and oxadiazole rings, has been a subject of interest. Research in this area focuses on developing novel synthetic routes and exploring the reactivity and properties of these compounds. The presence of 5-methylisoxazole in the compound suggests its potential applicability in the synthesis and study of heteroaromatic compounds (Micetich, 1970).